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Compound of Interest

Compound Name: Sulfonmethane

Cat. No.: B1682520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction Sulfonmethane (also known as Sulfonal) is an organosulfur compound first

synthesized in 1888.[1][2] Historically, it was introduced as a hypnotic drug but has since been

superseded by newer, safer sedatives.[1][2] It appears as a colorless crystalline or powdered

solid.[1][2][3] In the United States, Sulfonmethane is classified as a DEA Schedule III

controlled substance due to its potential for abuse and the risk of developing moderate to low

physical dependence or high psychological dependence.[1][2][4] This classification

necessitates stringent protocols for its handling, storage, and disposal in a laboratory setting.

These application notes provide detailed procedures to ensure the safety of laboratory

personnel and compliance with regulatory requirements.

Hazard Identification and Safety Data
Prior to handling Sulfonmethane, it is crucial to be thoroughly familiar with its properties and

associated hazards. The following data has been compiled from safety and chemical

information sources.
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Property Value Source(s)

IUPAC Name 2,2-bis(ethylsulfonyl)propane [1][3][4]

Synonyms
Sulphonal, Acetone diethyl

sulfone
[3][4][5]

CAS Number 115-24-2 [3][4][5]

Molecular Formula C₇H₁₆O₄S₂ [1][2][3][4]

Molecular Weight 228.3 g/mol [3][4][5]

Appearance Colorless crystals or powder [1][2]

Melting Point 124-126 °C [5]

Boiling Point 300 °C [3][5]

Solubility

Cold Water: 1 g / 365

mLBoiling Water: 1 g / 16

mLAlcohol: 1 g / 60 mLBoiling

Alcohol: 1 g / 3 mLEther: 1 g /

64 mLChloroform: 1 g / 11

mLOther: Soluble in benzene

and DMSO; Insoluble in

glycerol.

[3][5]

Regulatory Status
DEA Schedule III Controlled

Substance
[1][2][4]

Toxicity

Prolonged use is associated

with toxic cumulative effects,

including skin eruptions,

digestive disturbances,

giddiness, and

hematoporphinuria (dark red

urine).[2][3] Many fatal cases

of poisoning from chronic use

or single large doses have

been recorded.[2]
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Occupational Exposure Limits

(OELs)

No specific Permissible

Exposure Limit (PEL) or

Threshold Limit Value (TLV)

has been established for

Sulfonmethane.[6] Therefore,

safe work practices are

essential to minimize

exposure.[6]

Protocols for Safe Handling
Given its status as a controlled substance and its documented historical toxicity,

Sulfonmethane must be handled with care, adhering to all institutional and federal regulations.

Regulatory Compliance (DEA Schedule III)
Procurement: All purchases must be made through approved channels in compliance with

DEA regulations.

Storage: Store Sulfonmethane in a securely locked, substantially constructed cabinet or

safe. Access must be restricted to authorized personnel only.

Record Keeping: Meticulous records must be maintained for the acquisition, use, and

disposal of Sulfonmethane. A logbook should track the quantity of substance used, the

date, the name of the researcher, and the remaining balance. These records must be readily

available for inspection.

Engineering Controls
Ventilation: All work involving solid Sulfonmethane or its solutions must be conducted in a

certified chemical fume hood to prevent inhalation of dust or vapors.[6]

Isolation: Where possible, designate a specific area within the laboratory for handling

Sulfonmethane to prevent cross-contamination.

Personal Protective Equipment (PPE)
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The following PPE must be worn at all times when handling Sulfonmethane:

Eye Protection: Chemical safety goggles or a face shield.

Protective Clothing: A buttoned lab coat.

Gloves: Chemically resistant gloves (e.g., nitrile or butyl rubber). Contaminated gloves

should be disposed of as hazardous solid waste.

Experimental Protocol: General Handling
Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment and reagents.

Weighing: To minimize the generation of airborne dust, weigh solid Sulfonmethane carefully

on weighing paper or in a tared container within the fume hood.

Solution Preparation: When preparing solutions, slowly add the solid Sulfonmethane to the

solvent to avoid splashing. As it is poorly soluble in cold water, heating may be required.[1][2]

[5] This should be done with appropriate caution in the fume hood.

Post-Handling: After use, decontaminate the work surface. Wash hands and any exposed

skin thoroughly with soap and water.

Emergency Procedures
Spills:

Evacuate and restrict access to the spill area.

Ensure the area is well-ventilated (fume hood).

For small spills, use an appropriate absorbent material (e.g., vermiculite or sand) to cover

the spill.

Carefully sweep the absorbed material into a designated hazardous waste container.
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Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials must be disposed of as hazardous waste.

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Protocols for Safe Disposal
The disposal of Sulfonmethane and its associated waste is strictly regulated. Under no

circumstances should it be disposed of down the drain or in regular trash.

Disposal of Pure or Unused Sulfonmethane
As a DEA-controlled substance, Sulfonmethane cannot be disposed of as typical hazardous

waste.[8]

Primary Method: The preferred method is to use a "reverse distributor"—a contractor

licensed by the DEA to handle and dispose of controlled substances.[8]

Alternative: Unused or expired material may sometimes be returned to the manufacturer or

distributor.[8]

Coordination: Contact your institution's Environmental Health and Safety (EHS) office to

determine the established procedure for controlled substance disposal.

Disposal of Contaminated Waste
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Solid Waste: Items such as gloves, weighing paper, pipette tips, and contaminated absorbent

materials must be collected in a clearly labeled, sealed container designated for "Hazardous

Chemical Waste".[9] The label must include the chemical name (Sulfonmethane).

Liquid Waste: All aqueous and solvent-based solutions containing Sulfonmethane must be

collected in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix

with other waste streams unless compatibility has been confirmed.

Sharps/Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent.

The first two rinsates must be collected as hazardous liquid waste. The cleaned glassware

can then be managed according to standard laboratory procedures. Broken contaminated

glassware should be placed in a sharps container designated for hazardous waste.

Final Disposal: All collected hazardous waste must be disposed of through your institution's

EHS department, likely via high-temperature incineration by a licensed waste management

facility.[10]

Visual Workflow for Sulfonmethane Management
The following diagram illustrates the lifecycle of Sulfonmethane in a laboratory setting, from

procurement to final disposal.

1. Procurement & Receiving 2. Secure Storage 3. Laboratory Use

4. Waste Management & Disposal
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Caption: Workflow for the compliant management of Sulfonmethane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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